Cas no 52418-82-3 (3-Hexanol, 1-iodo-)

• Product name: 3-Hexanol, 1-iodo-
• CAS No: 52418-82-3
• MF: C₆H₁₃IO
• MW: 228.07082
• CID: 359681
• PubChem ID: 18921004

3-Hexanol, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 1-iodo-
• 1-iodohexan-3-ol
• 1-iodo-3-hexanol
• 52418-82-3
• DTXSID20596495
• CIMVABGOEOUEFN-UHFFFAOYSA-N
• SCHEMBL11103823

• Inchi： InChI=1S/C6H13IO/c1-2-3-6(8)4-5-7/h6,8H,2-5H2,1H3
• InChI Key： CIMVABGOEOUEFN-UHFFFAOYSA-N
• SMILES： CCCC(CCI)O

Computed Properties

• Exact Mass: 228.00069
• Monoisotopic Mass: 228.00111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23